1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: (4-bromophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16BrFN2O/c18-14-3-1-13(2-4-14)17(22)21-11-9-20(10-12-21)16-7-5-15(19)6-8-16/h1-8H,9-12H2
• InChI Key: HTAUIZXOHWMUHX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H16BrFN2O
• Molecular Weight: 363.2 g/mol

Description

1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine (4-BB4-FPP) is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, including serotonin and dopamine. In cancer cells, it induces apoptosis by activating the caspase pathway. In bacterial cells, it disrupts the cell membrane and inhibits the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine are dose-dependent and vary depending on the target tissue or cell type. In the central nervous system, it has been shown to increase the levels of serotonin and dopamine, leading to anxiolytic and antidepressant-like effects. In cancer cells, it induces apoptosis and inhibits cell proliferation. In bacterial cells, it disrupts the cell membrane and inhibits DNA and RNA synthesis, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine in lab experiments include its high potency, selectivity, and low toxicity. It is also relatively easy to synthesize and purify. However, limitations include its limited solubility in water and its potential to interact with other compounds, leading to false-positive results.

Future Directions

Future research on 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine should focus on elucidating its exact mechanism of action in different tissues and cell types. This could lead to the development of more specific and effective therapeutic agents. Additionally, more studies are needed to investigate the potential applications of 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine in other fields, including immunology and cardiovascular diseases. Finally, the development of more efficient synthesis methods and analogs could lead to the discovery of more potent and selective compounds.

Scientific Research Applications

1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer, and infectious diseases. In neuroscience, it has been shown to exhibit anxiolytic and antidepressant-like effects in animal models. It also has potential applications in the treatment of drug addiction and withdrawal symptoms. In cancer research, 1-(4-bromobenzoyl)-4-(4-fluorophenyl)piperazine has been found to exhibit significant cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. In infectious diseases, it has been shown to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.